Cas no 1823254-79-0 (2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid)
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid
- exo-9-boc-3-oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid
- 2-[9-[(2-methylpropan-2-yl)oxycarbonyl]-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]acetic acid
- 1823254-79-0
- SB20943
- 2-(9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid
- CS-0055367
- endo-9-Boc-3-oxa-9-aza-bicyclo-[3.3.1]nonane-7-acetic acid
- 2-{9-[(tert-butoxy)carbonyl]-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl}acetic acid
- F98420
- 1986375-96-5
- Endo-9-boc-3-oxa-9-aza-bicyclo[3.3.1]nonane-7-acetic acid
-
- Inchi: 1S/C14H23NO5/c1-14(2,3)20-13(18)15-10-4-9(6-12(16)17)5-11(15)8-19-7-10/h9-11H,4-8H2,1-3H3,(H,16,17)
- InChI Key: NBKLDQPKXKJHSL-UHFFFAOYSA-N
- SMILES: O1CC2CC(CC(=O)O)CC(C1)N2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 285.15762283g/mol
- Monoisotopic Mass: 285.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 76.1Ų
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM537367-100mg |
2-(9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM537367-250mg |
2-(9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM537367-1g |
2-(9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95%+ | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9890-100MG |
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95% | 100MG |
¥ 1,729.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9890-250MG |
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95% | 250MG |
¥ 2,765.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9890-500MG |
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95% | 500MG |
¥ 4,606.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9890-1G |
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95% | 1g |
¥ 6,910.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9890-5G |
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 95% | 5g |
¥ 20,730.00 | 2023-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00780683-1g |
2-{9-[(tert-butoxy)carbonyl]-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl}acetic acid |
1823254-79-0 | 97% | 1g |
¥9541.0 | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126007-100mg |
2-(9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid |
1823254-79-0 | 98% | 100mg |
¥2451 | 2023-04-09 |
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid Suppliers
2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid
Comprehensive Overview of 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid (CAS No. 1823254-79-0)
The compound 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid (CAS No. 1823254-79-0) is a highly specialized intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its unique bicyclic structure and tert-butoxycarbonyl (Boc) protecting group make it a valuable building block for drug discovery and peptide chemistry. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine.
One of the standout features of 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid is its role in prodrug design. The Boc group enhances solubility and stability, addressing common challenges in drug formulation. This has sparked discussions in forums and scientific communities about its utility in oral bioavailability enhancement, a hot topic in AI-driven drug development. Computational chemists frequently search for such intermediates to optimize molecular docking and QSAR modeling, further driving demand for this compound.
From a synthetic perspective, the 3-oxa-9-azabicyclo[3.3.1]nonane core is a versatile scaffold. It mimics natural alkaloids, making it relevant to green chemistry initiatives. Recent publications highlight its use in catalysis-free reactions, reducing environmental impact—a priority for modern labs. Additionally, its acetic acid moiety allows for straightforward derivatization, enabling click chemistry applications, another trending area in bioconjugation and nanomaterial functionalization.
Market analysts note growing inquiries for CAS No. 1823254-79-0 from contract research organizations (CROs) and academic institutions. This aligns with broader industry shifts toward fragment-based drug discovery and high-throughput screening. The compound’s compatibility with automated synthesis platforms also makes it a fit for AI-assisted combinatorial chemistry, a frequently searched term in cheminformatics databases.
Quality control of 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid is critical, with HPLC and LC-MS being standard analytical techniques. Discussions on regulatory compliance (e.g., ICH guidelines) often reference such compounds, especially as the industry moves toward QbD (Quality by Design) principles. Suppliers emphasizing batch-to-batch consistency and ISO certification gain traction in search engine rankings, reflecting user priorities.
In summary, 2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid bridges multiple cutting-edge fields: drug delivery, computational chemistry, and sustainable synthesis. Its CAS No. 1823254-79-0 is increasingly indexed in patent databases and scientific literature, underscoring its industrial relevance. Future research may explore its polypharmacology potential, a trending concept in multi-target drug discovery.
1823254-79-0 (2-(9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)